Cas no 1806064-25-4 (Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate
• CAS No: 1806064-25-4
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4861144
• Update Time: 2025-10-31

Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-8(16)3-5-6(11)4-7(12)15-9(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： GJXDYXDMLQPRCK-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate

Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS No. 1806064-25-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate, identified by its CAS number 1806064-25-4, is a highly valuable compound in the realm of pharmaceutical chemistry. This molecule, featuring a pyridine core with bromine, difluoromethyl, and fluoro substituents, has garnered significant attention due to its utility as an intermediate in the synthesis of various bioactive molecules.

The structural configuration of Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate imparts unique chemical properties that make it particularly suitable for medicinal chemistry applications. The presence of multiple heteroatoms and functional groups provides a rich scaffold for further derivatization, enabling the development of novel compounds with tailored biological activities.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. Studies have demonstrated that the introduction of fluorine atoms can significantly modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. Specifically, the difluoromethyl group in Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate is known to enhance lipophilicity and metabolic resistance, making it an attractive moiety for drug design.

The bromine substituent at the 4-position of the pyridine ring offers another layer of reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high efficacy and selectivity in therapeutic agents.

One of the most compelling applications of Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the reactivity of this compound, researchers have developed novel inhibitors that target specific kinases with high precision. For instance, recent studies have highlighted its role in generating inhibitors that exhibit potent activity against tyrosine kinases, which are key drivers of tumor growth and progression.

The pharmaceutical industry has also explored the use of Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate in the development of antiviral agents. The unique structural features of this compound allow for interactions with viral enzymes and receptors, thereby inhibiting viral replication. Preliminary findings suggest that derivatives of this molecule may offer promising leads for treating emerging viral infections.

Another area where this compound has shown promise is in the field of immunotherapy. Immune checkpoint inhibitors have revolutionized cancer treatment, but there is still a need for more effective and less immunogenic agents. Researchers have utilized Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate as a building block to design molecules that modulate immune responses without triggering off-target effects. These efforts are part of a broader effort to develop next-generation immunotherapies that offer improved patient outcomes.

The synthesis of Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies allow for efficient and scalable production of this compound, ensuring its availability for research and industrial applications. The use of catalytic processes and green chemistry principles further enhances the sustainability of its synthesis, aligning with global efforts to reduce environmental impact.

In conclusion, Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS No. 1806064-25-4) is a versatile and indispensable intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, its significance in drug discovery is set to grow even further.